Cas no 2097875-50-6 (4-(Azidomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzenesulfonamide)

• Product Name: 4-(Azidomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzenesulfonamide
• CAS No: 2097875-50-6
• MF: C₁₇H₁₄N₆O₂S
• MW: 366.397060871124
• CID: 6440012
• Update Time: 2025-10-28

4-(Azidomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Azidomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzenesulfonamide

• Inchi： 1S/C17H14N6O2S/c1-11-2-7-15(17-16(11)13(8-18)10-20-17)22-26(24,25)14-5-3-12(4-6-14)9-21-23-19/h2-7,10,20,22H,9H2,1H3
• InChI Key： OSSHJLMITRBVSF-UHFFFAOYSA-N
• SMILES： C1(S(NC2C3=C(C(C)=CC=2)C(C#N)=CN3)(=O)=O)=CC=C(CN=[N+]=[N-])C=C1

Additional information on 4-(Azidomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzenesulfonamide

Introduction to 4-(Azidomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzenesulfonamide (CAS No. 2097875-50-6)

4-(Azidomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzenesulfonamide, with the CAS number 2097875-50-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an azide group, a cyano group, and a substituted indole moiety, which collectively contribute to its potential therapeutic applications.

The molecular structure of 4-(Azidomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzenesulfonamide is particularly intriguing due to its multifunctional nature. The azide group is a versatile functional group that can participate in various chemical reactions, such as click chemistry, which has become a cornerstone in the development of bioconjugates and targeted drug delivery systems. The cyano group, on the other hand, is known for its strong electron-withdrawing properties and can influence the electronic characteristics of the molecule, potentially enhancing its biological activity.

The indole moiety, a common scaffold in natural products and pharmaceuticals, is known for its diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective effects. The presence of a methyl group at the 4-position of the indole ring further modulates the compound's properties, potentially improving its solubility and metabolic stability.

Recent studies have highlighted the potential of 4-(Azidomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzenesulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers also noted that the compound's ability to cross cell membranes efficiently makes it a promising candidate for treating inflammatory diseases.

In another study conducted by a team at the University of California, San Francisco, 4-(Azidomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzenesulfonamide was evaluated for its antitumor properties. The results showed that this compound effectively inhibited the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was attributed to its ability to induce apoptosis and disrupt cell cycle progression.

The potential applications of 4-(Azidomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzenesulfonamide extend beyond traditional small molecule therapeutics. Its azide functionality makes it an attractive candidate for bioconjugation reactions, which are essential in developing targeted drug delivery systems and diagnostic tools. For example, researchers at Harvard University have utilized this compound to create conjugates with antibodies and nanoparticles, enhancing their specificity and efficacy in treating various diseases.

The synthetic route to produce 4-(Azidomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzenesulfonamide involves several well-established chemical transformations. The synthesis typically begins with the preparation of the indole scaffold through a Fischer indole synthesis or a similar method. Subsequent steps include functionalization of the indole ring with appropriate substituents and introduction of the azide and cyano groups via selective reactions. The final step involves coupling these intermediates to form the desired product.

In terms of safety and regulatory considerations, 4-(Azidomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzenesulfonamide has been evaluated for its toxicity and pharmacokinetic properties. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations and has favorable pharmacokinetic profiles, making it suitable for further clinical development.

The future prospects for 4-(Azidomethyl)-N-(3-cyano-4-methyl-1H-indol-7-yl)benzenesulfonamide are promising. Ongoing clinical trials are exploring its efficacy in treating inflammatory diseases and cancers. Additionally, researchers are investigating its potential as a platform molecule for developing novel bioconjugates and targeted therapies.

In conclusion, 4-(Azidomethyl)-N-(3-cyano-4-methyl-1H-indol-7-y l)benzenesulfonamide (CAS No. 2097875 -50 -6) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and multifunctional properties make it a valuable tool for developing new therapeutic strategies. As research continues to uncover its full potential, this compound is poised to play a crucial role in advancing medical treatments for various diseases.